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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500

An In-depth Technical Guide to PCB118-13C12 for Researchers and Drug Development
Professionals

Introduction

PCB118-13Ca12 is the stable isotope-labeled form of 2,3',4,4',5-Pentachlorobiphenyl (PCB 118).
[1][2][3] As a carbon-13 labeled compound, it serves as a critical internal standard or tracer for
the accurate quantification of its unlabeled counterpart, PCB 118, in various analytical
methodologies.[1][4] Polychlorinated biphenyls (PCBs) are a class of persistent man-made
organic chemicals that were widely used in industrial applications before being banned in many
countries.[5][6] Due to their environmental persistence and potential health risks, the precise
measurement of specific PCB congeners like PCB 118 is essential in environmental
monitoring, toxicology studies, and human exposure assessments.[7][8] This guide provides a
comprehensive overview of PCB118-13C1z2, its technical specifications, suppliers, and its
application in research.

Technical Data Summary

The physical and chemical properties of PCB118-13C12 are crucial for its use as an analytical
standard. The following table summarizes its key technical data.
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Property Value Source(s)
. 213'!414I15-

Full Chemical Name ] [1][5]
Pentachlorobiphenyl-13Ci2
CDE-99-13C12, PCB No 118-

Synonyms [1119]
13Ca2

Molecular Formula 13C12HsCls [5]

Molecular Weight ~338.35 g/mol [5][10]

Labeled CAS Number 104130-40-7 [5][11]

Unlabeled CAS Number 31508-00-6 [51[11]

Chemical Purity

Typically >98%

[5]

Primary Application

Internal standard for

environmental analysis, tracer

[1]5]

Storage Temperature

Room temperature, protected

from light and moisture

[5](6]

Supplier and Pricing Information

PCB118-13C1:2 is available from several specialized chemical suppliers. It is typically sold as a

solution in a solvent like nonane or isooctane at a certified concentration. Pricing can vary

based on the supplier, concentration, and volume.
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Supplier Product Details Price (USD) Source(s)
Cambridge Isotope 40£2 pg/mL in nonane

_ $395.00 [6]
Laboratories, Inc. (1.2 mL)
Cambridge Isotope 40£2 pg/mL in nonane

_ $890.00 [5]
Laboratories, Inc. (3mL)

Available in various

MedchemExpress guantities (e.g., 50 Quote required [1119]
mg)
] Login required for
LGC Standards Available ] [11]
price

Applications in Research

The primary role of PCB118-13Ca12 is to serve as an internal standard in analytical chemistry for
the quantification of PCB 118.[1] Its utility is paramount in studies requiring high accuracy and
precision.

Key Applications:

» Environmental Monitoring: Used to measure levels of PCB 118 in environmental matrices
such as soil, water, and air.[5]

 Biological Monitoring: Enables the precise quantification of PCB 118 in biological samples,
including serum, adipose tissue, and liver, to assess body burden and exposure.[12]

» Toxicology Studies: In toxicological research, accurate dose measurement is critical.
PCB118-13C12 ensures the reliability of data from studies investigating the health effects of
PCB 118.[8][12]

» Analytical Methodologies: It is predominantly used with analytical techniques like Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass
Spectrometry (LC-MS).[1]

Logical Framework for Quantification
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The use of a stable isotope-labeled internal standard is a cornerstone of modern quantitative
analysis. The compound is chemically identical to the analyte of interest (the "native"
compound) but has a different mass due to the isotopic enrichment. This mass difference
allows a mass spectrometer to distinguish between the standard and the native analyte, while
their similar chemical behavior ensures that any sample loss during preparation affects both
compounds equally.

Same chemical behavior

(Co-extracted) Analyte

PCB 118 (Native)

Detects mass X'

Analytical Process

Y
Extraction & Cleanup MS Detection )| Detects mass X+12' Internal Standard

A
T PCB118-13C12 (Labeled)

Click to download full resolution via product page
Caption: Logical relationship in mass spectrometry analysis.

Experimental Protocols

While specific protocols are highly dependent on the matrix (e.g., serum, soil, water) and the
instrumentation used, the general workflow for using PCB118-13C12 as an internal standard
follows a consistent sequence of steps.

Methodology for Sample Analysis:

o Sample Preparation: A known quantity of the environmental or biological sample is
accurately measured or weighed.

e Spiking: A precise and known amount of the PCB118-13C12 internal standard solution is
added ("spiked") into the sample at the earliest stage of preparation. This is a critical step to
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ensure that the standard undergoes the same processing as the native analyte.

o Extraction: The PCBs (both native and the labeled standard) are extracted from the sample
matrix. Common techniques include liquid-liquid extraction or solid-phase extraction (SPE).

o Cleanup: The extract is purified to remove interfering compounds that could affect the
analysis. This may involve techniques like column chromatography.

e Concentration: The cleaned extract is concentrated to a small, known volume to increase the
sensitivity of the analysis.

 Instrumental Analysis: The final extract is injected into a GC-MS or LC-MS system. The
instrument separates the different compounds, and the mass spectrometer detects and
quantifies the native PCB 118 and the labeled PCB118-13C12 based on their unique masses.

» Quantification: The concentration of the native PCB 118 in the original sample is calculated
by comparing its instrument response to the known concentration of the PCB118-13C12
internal standard.

The following diagram illustrates this generalized experimental workflow.
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Caption: General experimental workflow for PCB analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [PCB118-13C12 supplier and price]. BenchChem,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.com/pcb118-13c12.html
https://www.medchemexpress.com/pcb118-13c12.html?locale=ko-KR
https://www.medchemexpress.com/pcb118-13c12.html?locale=ja-JP
https://www.benchchem.com/product/B1162145
https://isotope.com/stockholm-treaty-standards/2-3-4-4-5-pentacb-pcb-118-13c12-ec-1435-3
https://isotope.com/stockholm-treaty-standards/2-3-4-4-5-pentacb-pcb-118-13c12-ec-1435-3
https://isotope.com/stockholm-treaty-standards/2-3-4-4-5-pentacb-pcb-118-13c12-ec-1435-1-2
https://isotope.com/stockholm-treaty-standards/2-3-4-4-5-pentacb-pcb-118-13c12-ec-1435-1-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC9802026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9802026/
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/lt_rpts/tr559.pdf
https://www.medchemexpress.com/pcb118-13c12.html?locale=es-ES
https://pubchem.ncbi.nlm.nih.gov/compound/PCB-No.-118-13C12-40-microg_mL-in-Isooctane
https://pubchem.ncbi.nlm.nih.gov/compound/PCB-No.-118-13C12-40-microg_mL-in-Isooctane
https://www.lgcstandards.com/CN/en/p/TRC-P216702
https://pmc.ncbi.nlm.nih.gov/articles/PMC9122270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9122270/
https://www.benchchem.com/product/b15598500#pcb118-13c12-supplier-and-price
https://www.benchchem.com/product/b15598500#pcb118-13c12-supplier-and-price
https://www.benchchem.com/product/b15598500#pcb118-13c12-supplier-and-price
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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